Cas no 374725-03-8 (tert-butyl N-(3-oxo-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(3-oxo-1-phenylpropyl)carbamate
• CAS No: 374725-03-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD17170633
• CID: 2938887
• PubChem ID: 15087934
• Update Time: 2025-06-14

tert-butyl N-(3-oxo-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (-formyl-1-phenylethyl)carbamate
• 20438 TERT-BUTYL 3-OXO-1-PHENYLPROPYLCARBAMATE;(3-oxo-1-phenylpropyl)-carbamic acid t-butyl ester;tert-butyl 3-oxo-1-phenylpropylcarbamate;(3-oxo-1-phenylpropyl)carbamic acid t-butyl ester;(3-oxo-1-phenylpropyl)-carbamic acid tert-butyl ester;tert-butyl (3-oxo-1-phenylpropyl)carbamate;
• tert-butyl N-(3-oxo-1-phenylpropyl)carbamate
• SCHEMBL1784108
• ZGPCDZZHEWGTEU-UHFFFAOYSA-N
• tert-butyl (3-oxo-1-phenylpropyl)carbamate
• 374725-03-8
• TS-7015
• AKOS030212074
• tert-butyl 3-oxo-1-phenylpropylcarbamate
• N-Boc-(+/-)-3-amino-3-phenylpropanal
• EN300-1877991
• (3-oxo-1-phenylpropyl)-carbamic acid tert-butyl ester
• MFCD17170633
• DA-06347
• SB46460
• tert-butyl-3-oxo-1-phenylpropylcarbamate
• starbld0020278

• MDL： MFCD17170633
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12(9-10-16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,17)
• InChI Key： ZGPCDZZHEWGTEU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 3.23230

Additional information on tert-butyl N-(3-oxo-1-phenylpropyl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-oxo-1-phenylpropyl)carbamate (CAS: 374725-03-8)

In recent years, the compound tert-butyl N-(3-oxo-1-phenylpropyl)carbamate (CAS: 374725-03-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and phenylpropyl structural motifs, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

The synthesis of tert-butyl N-(3-oxo-1-phenylpropyl)carbamate has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is particularly significant for large-scale production, addressing previous challenges related to scalability and cost-effectiveness. The study also emphasized the compound's stability under various pH conditions, making it a versatile candidate for further chemical modifications.

From a biological perspective, tert-butyl N-(3-oxo-1-phenylpropyl)carbamate has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound effectively targets cyclooxygenase-2 (COX-2) with a selectivity index of 15:1 over COX-1. Such selectivity is crucial for developing anti-inflammatory drugs with reduced gastrointestinal side effects. Additionally, molecular docking studies suggested that the carbamate group plays a pivotal role in binding to the active site of COX-2, providing a structural basis for future drug design.

Beyond its enzyme inhibitory properties, this compound has also been explored as a building block for more complex pharmaceutical agents. A recent study in ACS Medicinal Chemistry Letters (2024) reported its use in the synthesis of hybrid molecules combining anti-inflammatory and anticancer activities. The researchers successfully conjugated tert-butyl N-(3-oxo-1-phenylpropyl)carbamate with a known anticancer scaffold, resulting in a new class of dual-action compounds. Preliminary in vitro tests showed promising cytotoxicity against several cancer cell lines, with IC50 values in the low micromolar range.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of tert-butyl N-(3-oxo-1-phenylpropyl)carbamate. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology highlighted gaps in understanding its metabolic pathways and potential drug-drug interactions. Future research directions may include comprehensive ADME (absorption, distribution, metabolism, and excretion) studies and in vivo efficacy evaluations to translate these findings into clinical applications.

In conclusion, tert-butyl N-(3-oxo-1-phenylpropyl)carbamate (CAS: 374725-03-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have advanced its synthesis, elucidated its biological activities, and explored its potential as a therapeutic agent or intermediate. Continued investigation into its pharmacological properties and optimization of its structure could unlock new opportunities for drug development, particularly in the areas of inflammation and oncology.